Cas no 1008985-78-1 (N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide)
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide Chemical and Physical Properties
Names and Identifiers
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- N-[1-(1-adamantyl)-2-oxo-2-piperidin-1-ylethyl]-4-chlorobenzamide
- Benzamide, 4-chloro-N-[2-oxo-2-(1-piperidinyl)-1-tricyclo[3.3.1.13,7]dec-1-ylethyl]-
- N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide
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- Inchi: 1S/C24H31ClN2O2/c25-20-6-4-19(5-7-20)22(28)26-21(23(29)27-8-2-1-3-9-27)24-13-16-10-17(14-24)12-18(11-16)15-24/h4-7,16-18,21H,1-3,8-15H2,(H,26,28)
- InChI Key: LHGJSEVSPXUIAX-UHFFFAOYSA-N
- SMILES: C(NC(C12CC3CC(CC(C3)C1)C2)C(=O)N1CCCCC1)(=O)C1=CC=C(Cl)C=C1
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3072-0009-2μmol |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-5μmol |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-10μmol |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-1mg |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-2mg |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-3mg |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-4mg |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-5mg |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-10mg |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 10mg |
$79.0 | 2023-04-28 | |
| Life Chemicals | F3072-0009-15mg |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide |
1008985-78-1 | 90%+ | 15mg |
$89.0 | 2023-04-28 |
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide
Comprehensive Overview of N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide (CAS No. 1008985-78-1)
N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide (CAS No. 1008985-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique adamantane and piperidine moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to enhanced bioavailability and target specificity.
The molecular structure of N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide includes an adamantane group, known for its rigid, cage-like structure, and a piperidine ring, which is a common motif in bioactive molecules. The presence of the 4-chlorobenzamide moiety further enhances its potential interactions with biological targets. These features make it a promising candidate for the development of novel therapeutic agents, particularly in areas such as neurology and oncology.
Recent studies have highlighted the role of adamantane derivatives in addressing drug resistance, a pressing issue in modern medicine. The compound’s ability to modulate specific pathways has sparked interest in its use for combating resistant strains of diseases. Additionally, the piperidine component is frequently associated with central nervous system (CNS) activity, suggesting potential applications in neurodegenerative disorders.
From a synthetic chemistry perspective, N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide presents an interesting challenge due to its complex structure. Researchers are continually optimizing synthetic routes to improve yield and purity, which are critical for scaling up production. The compound’s stability under various conditions is also a key area of investigation, as it impacts its suitability for long-term storage and formulation.
The growing demand for adamantane-based compounds in the pharmaceutical industry underscores the importance of this chemical. With increasing interest in personalized medicine and targeted therapies, N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide could play a pivotal role in next-generation drug development. Its potential to address unmet medical needs makes it a valuable subject for ongoing research.
In the context of AI-driven drug discovery, this compound has been flagged by machine learning algorithms as a high-priority candidate for further study. The integration of computational tools has accelerated the identification of its potential targets, reducing the time and cost associated with traditional drug development. This aligns with the broader trend of leveraging technology to streamline pharmaceutical research.
Environmental and safety considerations are also paramount when working with N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory settings.
The market for specialty chemicals like N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide is expected to grow steadily, driven by advancements in drug development and increasing investment in R&D. Companies specializing in fine chemicals and custom synthesis are well-positioned to capitalize on this trend, offering high-purity compounds to meet the demands of academic and industrial researchers.
In summary, N-[1-(adamantan-1-yl)-2-oxo-2-(piperidin-1-yl)ethyl]-4-chlorobenzamide (CAS No. 1008985-78-1) represents a fascinating intersection of chemistry and pharmacology. Its unique structural attributes and potential therapeutic applications make it a compound of significant interest. As research continues to unfold, it is likely to emerge as a key player in the development of innovative treatments for complex diseases.
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